Cas no 2703752-37-6 (tert-Butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2703752-37-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5086072
• PubChem ID: 155906453
• Update Time: 2026-03-02

tert-Butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate
• tert-butyl 3-(oxan-4-yl)pyrrolidine-1-carboxylate
• 2703752-37-6
• BS-48224
• 1-Boc-3-(tetrahydro-2H-pyran-4-yl)pyrrolidine
• F88824

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(16)15-7-4-12(10-15)11-5-8-17-9-6-11/h11-12H,4-10H2,1-3H3
• InChI Key： VUXOHFAXMHEECT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2CCOCC2)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-Butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-(Tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate (CAS No. 2703752-37-6)

Tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2703752-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and exploration.

The molecular structure of tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tetrahydro-2H-pyran-4-yl moiety introduces a cyclic ether group, which is known to enhance the solubility and stability of the compound. Additionally, the pyrrolidine ring and the tert-butyl ester group contribute to the overall stereochemistry and reactivity, making this molecule a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel pharmacophores that can interact with biological targets in unique ways. The structural features of tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate make it an attractive candidate for further investigation in drug discovery. Specifically, the combination of the pyrrolidine and tetrahydropyran rings provides a scaffold that can be modified to target various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The tert-butyl ester group, for instance, can be readily hydrolyzed or transesterified, allowing for the introduction of other functional groups or side chains. This flexibility makes tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate a valuable asset in medicinal chemistry libraries, enabling researchers to explore a wide range of chemical space.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate that exhibit unique structural motifs can provide new insights into biological mechanisms and potentially lead to the identification of novel therapeutic agents. For example, modifications to the tetrahydropyran ring have been shown to influence binding affinity and selectivity, making this compound an excellent candidate for structure-based drug design.

The synthesis of tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful planning to ensure high yields and enantiopurity. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been particularly useful in achieving the desired stereochemical outcomes.

In addition to its synthetic appeal, tert-butyl 3-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxylate has shown promise in preliminary biological evaluations. Early studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. These findings underscore the importance of exploring new chemical entities like this one for their potential therapeutic applications.

The future direction of research on tert-butyl 3-(tetrahydro-2H-pyran-4-yll)pyrrolidine-l-carboxyllle will likely focus on optimizing its pharmacological properties through structure-based design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with improved potency, selectivity, and pharmacokinetic profiles. This iterative process is essential for translating promising leads into viable drug candidates.

In conclusion, Tert-butyl 3-(tetrahydro-lH-pyrn-an-l)-carbomxllle (CAS No. 2703752 -37 -6)